Cas no 14232-86-1 (1,1-Cyclopropanedicarboxylicacid, 2-methyl-3-nitro-)

• Product Name: 1,1-Cyclopropanedicarboxylicacid, 2-methyl-3-nitro-
• CAS No: 14232-86-1
• MF: C₆H₇NO₆
• MW: 189.122882127762
• CID: 120253
• PubChem ID: 45089217
• Update Time: 2025-04-18

1,1-Cyclopropanedicarboxylicacid, 2-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclopropanedicarboxylicacid, 2-methyl-3-nitro-
• 1,1-Cyclopropanedicarboxylicacid,2-methyl-3-nitro-(8CI)
• 2-methyl-3-nitrocyclopropane-1,1-dicarboxylic acid
• 14232-86-1
• DTXSID70666430

• Inchi： 1S/C6H7NO6/c1-2-3(7(12)13)6(2,4(8)9)5(10)11/h2-3H,1H3,(H,8,9)(H,10,11)
• InChI Key： KSVNGRVJHXEWCH-UHFFFAOYSA-N
• SMILES： OC(C1(C(=O)O)C(C1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 189.027
• Monoisotopic Mass: 189.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120A^2
• XLogP3: -0.3